Acetic acid, [4-(hydroxymethyl)phenoxy]-, ethyl ester
Overview
Description
“Acetic acid, [4-(hydroxymethyl)phenoxy]-, ethyl ester” is a chemical compound with the molecular formula C11H14O4. It is related to the family of phenoxy herbicides, which are chemicals developed as commercially important herbicides, widely used in agriculture . They share the part structure of phenoxyacetic acid .
Molecular Structure Analysis
The molecular weight of “this compound” is 210.23 g/mol. The SMILES string representation of the molecule is OCC1=CC=C(OCC(O)=O)C=C1 .Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” are not fully detailed in the search results. It is known that the compound has a molecular weight of 210.23 g/mol and its empirical formula is C11H14O4 .Properties
CAS No. |
103258-64-6 |
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Molecular Formula |
C11H14O4 |
Molecular Weight |
210.23 g/mol |
IUPAC Name |
ethyl 2-[4-(hydroxymethyl)phenoxy]acetate |
InChI |
InChI=1S/C11H14O4/c1-2-14-11(13)8-15-10-5-3-9(7-12)4-6-10/h3-6,12H,2,7-8H2,1H3 |
InChI Key |
LKOAIGPTJQFKBQ-UHFFFAOYSA-N |
SMILES |
CCOC(=O)COC1=CC=C(C=C1)CO |
Canonical SMILES |
CCOC(=O)COC1=CC=C(C=C1)CO |
Origin of Product |
United States |
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